Cas no 2228286-81-3 ({1-(2,3-dihydro-1-benzofuran-7-yl)methylcyclopropyl}methanamine)

{1-(2,3-Dihydro-1-benzofuran-7-yl)methylcyclopropyl}methanamine is a structurally unique amine derivative featuring a fused benzofuran and cyclopropylmethyl scaffold. This compound is of interest in medicinal chemistry and pharmaceutical research due to its rigid, three-dimensional framework, which may enhance binding selectivity and metabolic stability compared to flexible analogs. The presence of the cyclopropyl group can influence conformational restriction, potentially improving target engagement. The benzofuran moiety offers opportunities for further functionalization, making it a versatile intermediate for drug discovery. Its synthesis typically requires precise control to maintain stereochemical integrity. Applications include investigations as a bioactive scaffold for central nervous system (CNS) targets or enzyme modulation, though specific pharmacological profiles depend on derivative modifications.
{1-(2,3-dihydro-1-benzofuran-7-yl)methylcyclopropyl}methanamine structure
2228286-81-3 structure
Product Name:{1-(2,3-dihydro-1-benzofuran-7-yl)methylcyclopropyl}methanamine
CAS No:2228286-81-3
MF:C13H17NO
MW:203.280183553696
CID:6283673
PubChem ID:165692103
Update Time:2025-05-24

{1-(2,3-dihydro-1-benzofuran-7-yl)methylcyclopropyl}methanamine Chemical and Physical Properties

Names and Identifiers

    • {1-(2,3-dihydro-1-benzofuran-7-yl)methylcyclopropyl}methanamine
    • {1-[(2,3-dihydro-1-benzofuran-7-yl)methyl]cyclopropyl}methanamine
    • EN300-1779527
    • 2228286-81-3
    • Inchi: 1S/C13H17NO/c14-9-13(5-6-13)8-11-3-1-2-10-4-7-15-12(10)11/h1-3H,4-9,14H2
    • InChI Key: ATXMCZKSFARSBJ-UHFFFAOYSA-N
    • SMILES: O1CCC2=CC=CC(=C12)CC1(CN)CC1

Computed Properties

  • Exact Mass: 203.131014166g/mol
  • Monoisotopic Mass: 203.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 237
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 35.2Ų

{1-(2,3-dihydro-1-benzofuran-7-yl)methylcyclopropyl}methanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1779527-0.05g
{1-[(2,3-dihydro-1-benzofuran-7-yl)methyl]cyclopropyl}methanamine
2228286-81-3
0.05g
$924.0 2023-09-20
Enamine
EN300-1779527-0.1g
{1-[(2,3-dihydro-1-benzofuran-7-yl)methyl]cyclopropyl}methanamine
2228286-81-3
0.1g
$968.0 2023-09-20
Enamine
EN300-1779527-0.25g
{1-[(2,3-dihydro-1-benzofuran-7-yl)methyl]cyclopropyl}methanamine
2228286-81-3
0.25g
$1012.0 2023-09-20
Enamine
EN300-1779527-0.5g
{1-[(2,3-dihydro-1-benzofuran-7-yl)methyl]cyclopropyl}methanamine
2228286-81-3
0.5g
$1056.0 2023-09-20
Enamine
EN300-1779527-1.0g
{1-[(2,3-dihydro-1-benzofuran-7-yl)methyl]cyclopropyl}methanamine
2228286-81-3
1g
$1100.0 2023-06-02
Enamine
EN300-1779527-2.5g
{1-[(2,3-dihydro-1-benzofuran-7-yl)methyl]cyclopropyl}methanamine
2228286-81-3
2.5g
$2155.0 2023-09-20
Enamine
EN300-1779527-5.0g
{1-[(2,3-dihydro-1-benzofuran-7-yl)methyl]cyclopropyl}methanamine
2228286-81-3
5g
$3189.0 2023-06-02
Enamine
EN300-1779527-10.0g
{1-[(2,3-dihydro-1-benzofuran-7-yl)methyl]cyclopropyl}methanamine
2228286-81-3
10g
$4729.0 2023-06-02
Enamine
EN300-1779527-1g
{1-[(2,3-dihydro-1-benzofuran-7-yl)methyl]cyclopropyl}methanamine
2228286-81-3
1g
$1100.0 2023-09-20
Enamine
EN300-1779527-5g
{1-[(2,3-dihydro-1-benzofuran-7-yl)methyl]cyclopropyl}methanamine
2228286-81-3
5g
$3189.0 2023-09-20

Additional information on {1-(2,3-dihydro-1-benzofuran-7-yl)methylcyclopropyl}methanamine

Introduction to {1-(2,3-Dihydro-1-Benzofuran-7-Yl)methylcyclopropyl}Methanamine (CAS No. 2228286-81-3)

{1-(2,3-dihydro-1-benzofuran-7-yl)methylcyclopropyl}methanamine (CAS No. 2228286-81-3) is a complex organic compound with a unique structure that combines a benzofuran moiety and a cyclopropyl group. This compound has garnered attention in the fields of synthetic chemistry and pharmacology due to its potential applications in drug design and material science. The molecule's structure, which includes a cyclopropane ring and a benzofuran system, makes it an interesting subject for both theoretical and experimental studies.

The benzofuran moiety in this compound is a bicyclic structure consisting of a benzene ring fused with a furan ring. This arrangement imparts aromaticity and contributes to the compound's stability. The cyclopropyl group, on the other hand, introduces strain into the molecule due to its triangular geometry, which can be exploited in various chemical reactions. The methanamine group attached to the cyclopropyl ring adds another layer of functionality, making this compound versatile for potential applications in medicinal chemistry.

Recent studies have focused on the synthesis and characterization of this compound. Researchers have developed efficient methods to construct the benzofuran-cyclopropane-methanamine framework using modular synthetic strategies. These methods often involve coupling reactions, such as Suzuki-Miyaura couplings or Buchwald-Hartwig aminations, which allow for precise control over the molecule's architecture. The ability to synthesize this compound in high yields has opened up new avenues for exploring its properties and applications.

In terms of pharmacological activity, {1-(2,3-dihydro-1-benzofuran-7-yl)methylcyclopropyl}methanamine has shown promise in preliminary assays targeting various biological systems. For instance, studies have indicated that this compound may exhibit modulatory effects on ion channels or enzymes involved in neurological disorders. Its unique structure suggests potential interactions with G-protein coupled receptors (GPCRs), making it a candidate for drug development programs targeting conditions such as epilepsy or chronic pain.

The cyclopropane ring in this compound plays a critical role in its biological activity. The strain inherent in the cyclopropane ring can lead to increased reactivity under certain conditions, which may enhance the molecule's ability to bind to target proteins. Additionally, the benzofuran system contributes to the molecule's lipophilicity, which is an important factor in drug absorption and distribution.

From an environmental standpoint, researchers have also investigated the degradation pathways of {1-(2,3-dihydro-1-benzofuran-7-yl)methylcyclopropyl}methanamine. Understanding its environmental fate is crucial for assessing its safety and sustainability as a chemical entity. Studies have shown that under aerobic conditions, the compound undergoes oxidative degradation, producing less complex byproducts that are more readily biodegradable.

In conclusion, {1-(2,3-dihydro-1-benzofuran-7-yl)methylcyclopropyl}methanamine (CAS No. 2228286-81-3) is a multifaceted organic compound with significant potential in both academic research and industrial applications. Its unique structural features make it an attractive candidate for exploring novel chemical reactions and drug discovery opportunities. As research continues to unfold, this compound is expected to contribute valuable insights into the design of bioactive molecules with improved therapeutic profiles.

Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.